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Compound of Interest

Compound Name: MD-265

Cat. No.: B15544086

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the potent research compound MD-265, a Proteolysis Targeting Chimera (PROTAC) designed
to degrade the MDM2 protein. Given the compound's application in oncology research, it is
imperative to handle it with the utmost care, treating it as a hazardous substance.

Summary of Key Safety and Handling Data

The following table summarizes crucial safety information based on general guidelines for
handling potent, hazardous compounds in a laboratory setting. Since a specific Safety Data
Sheet (SDS) for MD-265 is not publicly available, these recommendations are derived from
best practices for similar research chemicals.
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Parameter Information Source

Chemical Name MD-265 General Laboratory Safety
CAS Number Not available General Laboratory Safety
Molecular Formula Not publicly available General Laboratory Safety
Molecular Weight Not publicly available General Laboratory Safety

Potentially cytotoxic,
. mutagenic, or teratogenic.
Primary Hazards ) [1112]
Assume high potency and

handle with caution.

Store at -20°C in a tightly
Storage (Powder) ] [3]
sealed container.

Dependent on solvent. For
Storage (in Solution) DMSO, store at -80°C for long-  [3]

term storage.

) ) Strong oxidizing agents, strong
Incompatible Materials ) [3]
acids, and strong bases.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling MD-265 to prevent exposure.[4]
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PPE Category Specification Rationale

) Double gloving with nitrile Prevents skin contact with the
Hand Protection
gloves. potent compound.

Safety glasses with side
) ) ) Protects eyes from splashes or
Eye Protection shields or chemical splash

goggles.

aerosols.

A disposable, fluid-resistant o
_ o N Prevents contamination of
Body Protection laboratory coat with tight-fitting )
" personal clothing.[2]
cuffs.

A NIOSH-approved respirator

(e.g., N95 or higher) is

required when handling the
Respiratory Protection powder form outside of a [5]

certified chemical fume hood

or biological safety cabinet to

prevent inhalation.

Experimental Protocols: General Workflow for
Handling MD-265

The following is a generalized workflow for handling MD-265 in a laboratory setting. This
protocol should be adapted to specific experimental needs and institutional safety guidelines.
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Caption: General laboratory workflow for handling the potent research compound MD-265.
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Signaling Pathway: Mechanism of Action of MD-265

MD-265 is a PROTAC that induces the degradation of the MDM2 protein. It functions by
forming a ternary complex between the MDM2 protein and an E3 ubiquitin ligase, leading to the
ubiquitination and subsequent proteasomal degradation of MDM2.

PROTAC Action

\ Cellular Degradation

C)—»( ) recruits oL f piquitination of MDM2 |—(argets for leadsto o ™" \ipM2 Degradation p

Click to download full resolution via product page
Caption: Signaling pathway of MDM2 protein degradation induced by the PROTAC MD-265.

Disposal Plan

All materials contaminated with MD-265 must be treated as hazardous waste and disposed of
according to institutional and local regulations.
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Waste Type

Disposal Procedure

Solid Waste

Unused powder, contaminated consumables
(e.g., pipette tips, tubes), and PPE should be
collected in a dedicated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste

Solutions containing MD-265 should be
collected in a labeled, sealed, and chemical-
resistant hazardous waste container. Do not

pour down the drain.

Sharps

Needles, syringes, and other sharps
contaminated with MD-265 must be disposed of
in a designated sharps container for hazardous

chemical waste.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

contamination.
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Spill Size Procedure

1. Alert others in the area. 2. Ensure proper PPE
is worn. 3. For liquid spills, cover with an
absorbent material. For solid spills, gently cover
with a damp absorbent pad to avoid raising
Small Spill (<5 mL or <5 g) dust.[5] 4. Collect all contaminated materials
using non-sparking tools and place them in a
sealed hazardous waste container. 5.
Decontaminate the spill area with a suitable
solvent (e.g., 70% ethanol) followed by soap

and water.

1. Evacuate the immediate area and alert
others. 2. Contact the institution's environmental
] health and safety (EHS) office immediately. 3.
Large Spill (>5 mL or >5 g) ) ) )
Restrict access to the spill area. 4. Only trained
personnel with appropriate respiratory protection

should attempt to clean up a large spill.[5]

By adhering to these safety and handling protocols, researchers can minimize the risks
associated with the potent compound MD-265 and maintain a safe laboratory environment.
Always consult your institution's specific safety guidelines and chemical hygiene plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15544086#personal-protective-equipment-for-
handling-md-265]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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